Cas no 698992-37-9 (3-(4-Aminophenyl)-N-cyclopropylpropanamide)

• Product Name: 3-(4-Aminophenyl)-N-cyclopropylpropanamide
• CAS No: 698992-37-9
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• MDL: MFCD05857485
• CID: 1086677
• PubChem ID: 1508557
• Update Time: 2025-04-20

3-(4-Aminophenyl)-N-cyclopropylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-Aminophenyl)-N-cyclopropylpropanamide
• HMS1605P15
• SB77596
• AO-080/43378283
• LS-07762
• DTXSID50363657
• Propionamide, 3-(4-aminophenyl)-N-cyclopropyl-
• AKOS003391189
• 3-(4-AMINOPHENYL)-N-CYCLOPROPYLPROPANAMIDE 95%
• 698992-37-9
• MFCD05857485
• CS-0313438
• ZFQIJCPXBCHLEE-UHFFFAOYSA-N
• DB-211852
• ALBB-024106
• STK736015
• benzenepropanamide, 4-amino-N-cyclopropyl-

• MDL： MFCD05857485
• Inchi： 1S/C12H16N2O/c13-10-4-1-9(2-5-10)3-8-12(15)14-11-6-7-11/h1-2,4-5,11H,3,6-8,13H2,(H,14,15)
• InChI Key： ZFQIJCPXBCHLEE-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC(=CC=1)N)NC1CC1

Computed Properties

• Exact Mass: 204.12600
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 2.45210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines